6-bromo-4-fluoro-2-methyl-1H-indole
Overview
Description
6-bromo-4-fluoro-2-methyl-1H-indole is a chemical compound with the CAS Number: 1427377-41-0 . It has a molecular weight of 228.06 and is typically stored at room temperature . The compound is usually available in powder form .
Molecular Structure Analysis
The InChI code for 6-bromo-4-fluoro-2-methyl-1H-indole is 1S/C9H7BrFN/c1-5-2-7-8(11)3-6(10)4-9(7)12-5/h2-4,12H,1H3 . This code provides a specific description of the compound’s molecular structure.Physical And Chemical Properties Analysis
6-bromo-4-fluoro-2-methyl-1H-indole is a powder that is stored at room temperature .Scientific Research Applications
Antiviral Activity
Indole derivatives have been reported to exhibit potent antiviral properties. For instance, certain indole compounds have shown inhibitory activity against influenza A virus, with one compound demonstrating a high selectivity index against CoxB3 virus . This suggests that “6-bromo-4-fluoro-2-methyl-1H-indole” could potentially be explored for its antiviral capabilities, particularly in the development of new antiviral drugs.
Anticancer Activity
The indole nucleus is a common feature in many natural and synthetic compounds with anticancer activity. Indole derivatives have been utilized in the treatment of various cancers, including Kaposi’s sarcoma, Hodgkin’s disease, non-Hodgkin’s lymphoma, and breast cancer . Research into “6-bromo-4-fluoro-2-methyl-1H-indole” may uncover its potential as a therapeutic agent in oncology.
Antimicrobial Activity
Indoles are known to possess antimicrobial properties, making them valuable in the fight against bacterial and fungal infections. The structural diversity of indole derivatives allows for the synthesis of compounds with targeted antimicrobial effects, which can be critical in addressing antibiotic resistance .
Anti-inflammatory Activity
Indole derivatives have demonstrated significant anti-inflammatory effects, which can be beneficial in the treatment of chronic inflammatory diseases. By modulating inflammatory pathways, these compounds can contribute to the development of new anti-inflammatory medications .
Neuroprotective Activity
Some indole derivatives exhibit neuroprotective properties, which can be harnessed in the treatment of neurodegenerative diseases. Research into the effects of indole compounds on neuronal cells can lead to breakthroughs in therapies for conditions such as Alzheimer’s and Parkinson’s disease .
Enzyme Inhibition
Indole derivatives have been evaluated as inhibitors of various enzymes, such as aldose reductase (ALR2) and aldehyde reductase (ALR1), which play roles in metabolic disorders. The inhibition of these enzymes can be pivotal in managing diseases like diabetes and its complications .
Safety and Hazards
The compound is considered hazardous and comes with several precautionary statements, including P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 . These codes correspond to various safety measures that should be taken when handling the compound.
properties
IUPAC Name |
6-bromo-4-fluoro-2-methyl-1H-indole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrFN/c1-5-2-7-8(11)3-6(10)4-9(7)12-5/h2-4,12H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UEHNFZXIFKIMEY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(N1)C=C(C=C2F)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrFN |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-bromo-4-fluoro-2-methyl-1H-indole | |
CAS RN |
1427377-41-0 |
Source
|
| Record name | 6-bromo-4-fluoro-2-methyl-1H-indole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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